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Compound of Interest

Compound Name: 4-Amino-D,L-benzylsuccinic Acid

Cat. No.: B043345 Get Quote

Technical Support Center: 4-Amino-D,L-
benzylsuccinic Acid
This guide provides researchers, scientists, and drug development professionals with essential

information for the proper storage and handling of 4-Amino-D,L-benzylsuccinic Acid.

Frequently Asked Questions (FAQs)
Q1: How should I store the solid (powder) form of 4-Amino-D,L-benzylsuccinic Acid upon

receipt?

For optimal stability, the solid compound should be stored in a refrigerator at 2-8°C.[1][2] It is

also recommended to store it under an inert atmosphere.[2] For short-term storage, room

temperature is acceptable for several days to weeks.

Q2: What is the recommended long-term storage condition for solid 4-Amino-D,L-
benzylsuccinic Acid?

For long-term storage, it is advisable to store the lyophilized powder at -20°C or -80°C.

Q3: How should I prepare and store solutions of 4-Amino-D,L-benzylsuccinic Acid?

Solutions of 4-Amino-D,L-benzylsuccinic Acid are less stable than the solid form. It is

recommended to prepare stock solutions and aliquot them into single-use volumes to avoid
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repeated freeze-thaw cycles. For general guidance on peptide-like small molecules, solutions

are typically stable for 1-2 weeks at 4°C and for 3-4 months when stored at -20°C.

Q4: In which solvents can I dissolve 4-Amino-D,L-benzylsuccinic Acid?

4-Amino-D,L-benzylsuccinic Acid is slightly soluble in DMSO and Methanol.[1] Sonication

may be required to aid dissolution.

Q5: What personal protective equipment (PPE) should I use when handling this compound?

It is essential to use standard laboratory PPE, including safety glasses or goggles, gloves, and

a lab coat, to prevent eye and skin contact.[3] Handling should be performed in a well-

ventilated area to avoid inhalation of any dust.[3]

Q6: What should I do in case of accidental skin or eye contact?

In case of skin contact, wash the affected area immediately with plenty of soap and water. If

skin irritation occurs, seek medical advice. For eye contact, rinse cautiously with water for

several minutes. Remove contact lenses if present and easy to do, and continue rinsing. If eye

irritation persists, get medical advice/attention.[3]

Q7: Is 4-Amino-D,L-benzylsuccinic Acid sensitive to light?

While specific data on the light sensitivity of this compound is not readily available, it is good

laboratory practice to protect all chemicals from intense light.

Quantitative Data Summary
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Parameter Recommended Condition Notes

Storage Temperature (Solid) 2-8°C (Short-term) Refrigerator[1][2]

≤ -20°C (Long-term)

Storage Atmosphere Inert Gas Recommended[2]

Shipping Condition Ambient Temperature [2]

Solubility DMSO
Slightly soluble (Sonication

may be needed)[1]

Methanol
Slightly soluble (Sonication

may be needed)[1]

Appearance White to Off-White Solid [2]
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Issue Possible Cause Recommended Solution

Difficulty dissolving the

compound

Low solubility in the chosen

solvent.

Try sonicating the solution to

aid dissolution. If solubility is

still an issue, consider using a

small amount of DMSO first to

create a stock solution, which

can then be diluted in your

aqueous buffer.

Precipitate forms in the

solution upon storage

The solution may be

supersaturated or the

compound is degrading.

Ensure the storage

temperature is appropriate. If

storing at 4°C, try warming the

solution to room temperature

before use. For long-term

storage, it is best to aliquot

and freeze solutions at -20°C

or -80°C.

Inconsistent experimental

results

Improper storage leading to

degradation of the compound.

Repeated freeze-thaw cycles

of stock solutions.

Always store the solid

compound and solutions at the

recommended temperatures.

Prepare single-use aliquots of

your stock solution to avoid

degradation from multiple

freeze-thaw cycles.

Visible change in the

appearance of the solid

compound

Potential degradation due to

moisture or improper storage.

Discard the compound if there

is a noticeable change in color

or texture. Ensure the

container is tightly sealed and

stored in a dry environment.

Experimental Workflow & Logic Diagrams
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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